Cas no 2503205-97-6 (tert-butyl N-{4-azaspiro2.5octan-7-yl}carbamate hydrochloride)

• Product Name: tert-butyl N-{4-azaspiro2.5octan-7-yl}carbamate hydrochloride
• CAS No: 2503205-97-6
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD32859976
• CID: 5416403
• PubChem ID: 154870143
• Update Time: 2025-06-28

tert-butyl N-{4-azaspiro2.5octan-7-yl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503205-97-6
• tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate hydrochloride
• Tert-butyl N-(4-azaspiro[2.5]octan-7-yl)carbamate;hydrochloride
• Z4657509077
• EN300-27149867
• tert-butyl N-{4-azaspiro2.5octan-7-yl}carbamate hydrochloride

• MDL： MFCD32859976
• Inchi： 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-9-4-7-13-12(8-9)5-6-12;/h9,13H,4-8H2,1-3H3,(H,14,15);1H
• InChI Key： BEVHWLSPMOGHRK-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CCNC2(C1)CC2)=O

Computed Properties

• Exact Mass: 262.1448057g/mol
• Monoisotopic Mass: 262.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{4-azaspiro2.5octan-7-yl}carbamate hydrochloride

Comprehensive Overview of tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate hydrochloride (CAS No. 2503205-97-6)

The compound tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate hydrochloride (CAS No. 2503205-97-6) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique spirocyclic structure and carbamate functional group make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate hydrochloride is its azaspiro[2.5]octane core, which contributes to its conformational rigidity. This property is highly sought after in medicinal chemistry, as it can enhance binding affinity and selectivity toward biological targets. The tert-butyl carbamate (Boc) protecting group further adds to its utility, allowing for controlled deprotection during multi-step syntheses. These characteristics align with current trends in fragment-based drug design and scaffold hopping, which are hot topics in modern drug development.

In recent years, the demand for spirocyclic compounds like CAS No. 2503205-97-6 has surged, driven by their applications in neurodegenerative disease research and GPCR-targeted therapies. Users frequently search for terms such as "spirocyclic drug candidates 2024" or "Boc-protected amine applications," reflecting the growing interest in this chemical space. The compound's hydrochloride salt form also improves its solubility, a critical factor for in vitro and in vivo studies, addressing common challenges in preclinical research.

From a synthetic perspective, tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate hydrochloride exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Researchers are exploring sustainable methods to produce such intermediates, responding to queries like "eco-friendly spirocycle synthesis" and "catalytic asymmetric azaspiro formation." Its structural complexity also makes it a benchmark for AI-driven retrosynthesis tools, a rapidly evolving area in computational chemistry.

Quality control and analytical characterization of CAS No. 2503205-97-6 are equally vital. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, a topic often searched as "HPLC method development for spirocycles." The compound's stability under various conditions is another focus area, with studies investigating its degradation pathways to optimize storage and handling protocols.

In summary, tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate hydrochloride represents a versatile building block at the intersection of medicinal chemistry and process optimization. Its relevance to cutting-edge research themes—such as CNS drug delivery, catalysis innovation, and computational molecular design—ensures its continued prominence in scientific literature and industrial applications. As the field advances, this compound is poised to play a pivotal role in addressing unmet therapeutic needs and methodological challenges.